Cas no 1105218-37-8 (ethyl 2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazole-4-carboxylate
• CAS No: 1105218-37-8
• MF: C₂₂H₂₂FN₅O₃S
• MW: 455.50518655777
• CID: 6225782
• PubChem ID: 30866809
• Update Time: 2025-05-20

ethyl 2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazole-4-carboxylate
• ethyl 2-[[1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-4-carbonyl]amino]-1,3-thiazole-4-carboxylate
• VU0646331-1
• F5528-0573
• AKOS024512323
• ethyl 2-{1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-4-amido}-1,3-thiazole-4-carboxylate
• ethyl 2-(1-(6-(4-fluorophenyl)pyridazin-3-yl)piperidine-4-carboxamido)thiazole-4-carboxylate
• 1105218-37-8

• Inchi： 1S/C22H22FN5O3S/c1-2-31-21(30)18-13-32-22(24-18)25-20(29)15-9-11-28(12-10-15)19-8-7-17(26-27-19)14-3-5-16(23)6-4-14/h3-8,13,15H,2,9-12H2,1H3,(H,24,25,29)
• InChI Key： ALGYVBQUQOVZAW-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1NC(C1CCN(C2=CC=C(C3C=CC(=CC=3)F)N=N2)CC1)=O

Computed Properties

• Exact Mass: 455.14273892g/mol
• Monoisotopic Mass: 455.14273892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on ethyl 2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazole-4-carboxylate

Ethyl 2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazole-4-carboxylate: A Comprehensive Overview

Ethyl 2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazole-4-carboxylate is a complex organic compound with the CAS number 1105218-37-8. This compound belongs to the class of thiazole derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this compound comprises a thiazole ring, a piperidine moiety, and a pyridazine group, along with an ethyl ester functional group. These structural features make it a promising candidate for various therapeutic applications.

The thiazole ring in this compound is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This moiety is known for its stability and ability to participate in hydrogen bonding, which can enhance the bioavailability of the compound. The piperidine group, on the other hand, is a six-membered saturated ring with one nitrogen atom. Piperidine derivatives are often used in drug design due to their ability to act as hydrogen bond donors and acceptors, which can improve the binding affinity of the compound to its target.

The pyridazine group in this compound is a six-membered aromatic ring with two adjacent nitrogen atoms. Pyridazine derivatives are known for their ability to act as electron-deficient aromatic systems, which can enhance their reactivity in various biochemical reactions. The presence of a fluorophenyl substituent on the pyridazine ring further increases the compound's potential for selective binding to specific targets.

Recent studies have shown that Ethyl 2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazole-4-carboxylate exhibits significant biological activity in vitro and in vivo models. For instance, research has demonstrated its potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory activity, this compound has also shown promising results in anticancer studies. It has been found to induce apoptosis in various cancer cell lines by targeting key signaling pathways such as the PI3K/AKT/mTOR pathway. Furthermore, it has demonstrated synergistic effects when used in combination with conventional chemotherapeutic agents, suggesting its potential as a combination therapy for cancer treatment.

The synthesis of Ethyl 2-{1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazole-4-carboxylate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the thiazole ring through cyclization reactions, followed by the incorporation of the piperidine and pyridazine moieties through coupling reactions. The final step involves esterification to introduce the ethyl ester group.

One of the challenges in synthesizing this compound is achieving high yields while maintaining its structural integrity. Researchers have employed various strategies such as optimizing reaction conditions and using protecting groups to overcome these challenges. The development of efficient synthetic routes has been instrumental in making this compound accessible for further preclinical studies.

In terms of pharmacokinetics, this compound has shown favorable properties such as good solubility and moderate permeability. These characteristics are essential for ensuring its effective delivery to target tissues after oral administration. However, further studies are required to evaluate its bioavailability and metabolism in vivo.

The discovery and development of Ethyl 2-{1-6-(4-fluorophenyl)pyridazin-3